(2S,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: (2S,3S)-2-(1,5-dimethylpyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O3/c1-4-15-10(16)5-8(12(17)18)11(15)9-6-13-14(3)7(9)2/h6,8,11H,4-5H2,1-3H3,(H,17,18)/t8-,11-/m0/s1
• InChI Key: HJRHSOKYQYJCOZ-KWQFWETISA-N
• Canonical SMILES: CCN1C(C(CC1=O)C(=O)O)C2=C(N(N=C2)C)C
• Isomeric SMILES: CCN1[C@@H]([C@H](CC1=O)C(=O)O)C2=C(N(N=C2)C)C
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

(2S,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H17N3O3 and its molecular weight is 251.286. The purity is usually 95%.
BenchChem offers high-quality (2S,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3S)-2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cyclizations

One study focuses on the synthesis and cyclizations of related compounds, like N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, which react with 3,5-dimethyl-1-(cyanoacetyl)-1H-pyrazole, a compound structurally similar to the one (Chigorina et al., 2019). This research highlights the potential of such compounds in organic synthesis.

Functionalization Reactions

Another study details the functionalization reactions of 4-Benzoyl-1,5-Diphenyl-1H-Pyrazole-3-Carboxylic Acid and Acid Chloride with 2,3-Diaminopyridine (Yıldırım et al., 2005). This research is significant for understanding the chemical properties and potential applications in medicinal chemistry.

Treatment of Idiopathic Pulmonary Fibrosis

Research on the synthesis of a non-peptidic αvβ6 integrin antagonist for treating idiopathic pulmonary fibrosis also relates closely to this compound. This antagonist, currently in Phase I clinical trials, shows the medicinal application of these compounds (Anderson et al., 2016).

Computational Study on Ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

A computational study was conducted on a compound structurally similar to the one of interest, providing insights into the electronic and molecular properties that can influence its reactivity and stability (Singh et al., 2014).

Coordination Polymers and Antimicrobial Activity

Studies have also been conducted on the synthesis of coordination polymers using related pyrazole-carboxylate type ligands and their antimicrobial activities (Zhao et al., 2014), (R.V.Sidhaye et al., 2011).

Antioxidant Activity

Research has also been done on compounds with similar structural features to assess their antioxidant activities (Zaki et al., 2017).